Benzyl 2-(((trifluoromethyl)sulfonyl)oxy)acetate
Cat. No. B8503227
M. Wt: 298.24 g/mol
InChI Key: ZWMHGRPQEGZNNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05856307
Procedure details
Prepared in the same way as described for TfO-CH2COOMe starting with HO-CH2COOBn
Name
Identifiers
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REACTION_CXSMILES
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[S:1]([O:8][CH2:9][C:10]([O:12][CH3:13])=[O:11])([C:4]([F:7])([F:6])[F:5])(=[O:3])=[O:2].OCC(OC[C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1)=O>>[S:1]([O:8][CH2:9][C:10]([O:12][CH2:13][C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1)=[O:11])([C:4]([F:6])([F:7])[F:5])(=[O:3])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(C(F)(F)F)OCC(=O)OC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCC(=O)OCC1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared in the same way
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Outcomes
Product
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Name
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|
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Type
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Smiles
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S(=O)(=O)(C(F)(F)F)OCC(=O)OCC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
